Cas no 1421275-39-9 (2-Bromo-4-fluoro-6-iodobenzoic acid)

• Product Name: 2-Bromo-4-fluoro-6-iodobenzoic acid
• CAS No: 1421275-39-9
• MF: C₇H₃BrFIO₂
• MW: 344.904397249222
• MDL: MFCD25542088
• CID: 4699458
• Update Time: 2023-08-14

2-Bromo-4-fluoro-6-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-FLUORO-6-IODOBENZOIC ACID
• FCH2409675
• 2-Bromo-4-fluoro-6-iodobenzoic acid

• MDL： MFCD25542088
• Inchi： 1S/C7H3BrFIO2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： WJKILWSNFTUXCL-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1C(=O)O)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 37.3